Tert-butyl 3-(5-formyl-1,3,4-thiadiazol-2-yl)azetidine-1-carboxylate

• IUPAC Name: tert-butyl 3-(5-formyl-1,3,4-thiadiazol-2-yl)azetidine-1-carboxylate
• InChI: InChI=1S/C11H15N3O3S/c1-11(2,3)17-10(16)14-4-7(5-14)9-13-12-8(6-15)18-9/h6-7H,4-5H2,1-3H3
• InChI Key: GCSBDZUVARFKRE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C1)C2=NN=C(S2)C=O
• Molecular Formula: C11H15N3O3S
• Molecular Weight: 269.32 g/mol

Description

Tert-butyl 3-(5-formyl-1,3,4-thiadiazol-2-yl)azetidine-1-carboxylate is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is synthesized through a specific method and has been studied for its mechanism of action and biochemical and physiological effects.

Scientific Research Applications

Chemical Synthesis and Derivative Exploration

• Synthesis of Heterocyclic Compounds: Vicentini et al. (1994) explored the thiation of N-(1-tert-butyl-3-methylpyrazol-5-yl)carboxamides leading to the synthesis of 4H-pyrazolo[1,5-c][1,3,5]thiadiazine-4-thiones, demonstrating a method relevant to the synthesis of thiadiazole derivatives (C. B. Vicentini et al., 1994).
• Insecticidal Activity: Research by Wang et al. (2011) into N-tert-butyl-N,N'-diacylhydrazines containing 1,2,3-thiadiazoles showed that these compounds possess good insecticidal activities, highlighting the potential agricultural applications of thiadiazole derivatives (Huan Wang et al., 2011).
• Anticancer Drug Intermediates: A study by Zhang et al. (2018) described the synthesis of Tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, an important intermediate for small molecule anticancer drugs, offering insights into the synthetic methodology and potential pharmaceutical applications of related azetidine derivatives (Binliang Zhang et al., 2018).

Material Science and Catalysis

• Masked Dipoles in Cycloaddition Reactions: Yadav and Sriramurthy (2005) discussed the use of silylmethyl-substituted aziridine and azetidine as masked 1,3- and 1,4-dipoles for formal cycloaddition reactions, indicating the utility of such compounds in synthetic organic chemistry and material science (V. Yadav & V. Sriramurthy, 2005).

Biomedical Applications

• Malonyl-CoA Decarboxylase Inhibitors: Cheng et al. (2006) discovered potent and orally available malonyl-CoA decarboxylase inhibitors, showcasing the therapeutic potential of tert-butyl azetidine derivatives in treating ischemic heart diseases (Jie Cheng et al., 2006).

Dual Inhibitory Properties

• 5-Lipoxygenase and Cyclooxygenase Inhibitors: Unangst et al. (1992) prepared 1,2,4-oxadiazoles and 1,2,4-thiadiazoles with dual inhibitory activity against 5-lipoxygenase and cyclooxygenase, hinting at the anti-inflammatory potential of compounds structurally related to tert-butyl thiadiazoles (P. Unangst et al., 1992).